Cas no 135065-47-3 (6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one)

• Product Name: 6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one
• CAS No: 135065-47-3
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• MDL: MFCD08741894
• CID: 3142618
• PubChem ID: 16394928
• Update Time: 2025-06-28

6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one
• MFCD08741894
• STK991556
• CS-0279573
• BBL031158
• AKOS004938599
• SCHEMBL9211053
• ALBB-015752
• 6-chloro-7-hydroxy-3,4-dimethylchromen-2-one
• 135065-47-3
• EN300-186399
• H31273
• 2H-1-benzopyran-2-one, 6-chloro-7-hydroxy-3,4-dimethyl-
• VS-10286

• MDL： MFCD08741894
• Inchi： 1S/C11H9ClO3/c1-5-6(2)11(14)15-10-4-9(13)8(12)3-7(5)10/h3-4,13H,1-2H3
• InChI Key： JMNRODDUVWGJDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C)=C(C)C(=O)O2)O

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Additional information on 6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one

6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one: A Comprehensive Overview

The compound 6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one (CAS No. 135065-47-3) is a structurally unique organic molecule belonging to the chromenone family. Chromenones are a class of compounds characterized by a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The presence of chlorine and hydroxyl groups at specific positions in this molecule introduces interesting chemical and biological properties, making it a subject of interest in various research domains.

Chromenones are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The 6-Chloro-7-hydroxy-3,4-dimethyl substitution pattern in this compound is particularly intriguing as it may influence the molecule's electronic properties and reactivity. Recent studies have highlighted the potential of such substituted chromenones in drug discovery and development.

From a structural standpoint, 6-Chloro-7-hydroxy-3,4-dimethyl-2H-chromen-2-one features a gamma-pyrone ring with substituents at positions 6 (chlorine), 7 (hydroxyl), and 3 and 4 (methyl groups). This arrangement creates a rigid framework that can interact with biological targets in specific ways. The methyl groups at positions 3 and 4 contribute to the molecule's lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound. One notable study reported an efficient method for synthesizing 6-Chloro-7-hydroxy-3,4-dimethyl-chromenone using microwave-assisted techniques. This approach not only enhances reaction efficiency but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The biological activity of 6-Chloro-7-hydroxy-3,4-dimethyl-chromenone has been explored in several contexts. For instance, in vitro assays have demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In the field of pharmacology, 6-Chloro-7-hydroxy-chromenone derivatives have shown promise as leads for developing new therapeutic agents. Researchers have investigated their effects on cellular signaling pathways and their potential to modulate enzyme activities relevant to diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of 6-Chloro-7-hydroxy-substituted chromenones involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

Moreover, computational studies have provided insights into the molecular interactions of 6-Chloro-7-hydroxy-chromenone with biological targets. Molecular docking simulations have revealed potential binding modes with proteins involved in oxidative stress pathways, further supporting its role as an antioxidant agent.

In summary, 6-Chloro-7-hydroxy-3,4-dimethyl-chromenone (CAS No.135065-47-3) is a fascinating compound with significant potential in both chemical synthesis and biomedical research. Its unique structure and promising biological activities make it a valuable candidate for further exploration in drug discovery and development.